Cas no 879072-31-8 (8-(ethylamino)-3,7-dimethyl-1-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(ethylamino)-3,7-dimethyl-1-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 879072-31-8
• MF: C₁₇H₂₁N₅O₂
• MW: 327.380943059921
• CID: 5437489
• Update Time: 2025-05-20

8-(ethylamino)-3,7-dimethyl-1-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(ethylamino)-3,7-dimethyl-1-[(4-methylphenyl)methyl]purine-2,6-dione
• 1H-Purine-2,6-dione, 8-(ethylamino)-3,7-dihydro-3,7-dimethyl-1-[(4-methylphenyl)methyl]-
• 8-(ethylamino)-3,7-dimethyl-1-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C17H21N5O2/c1-5-18-16-19-14-13(20(16)3)15(23)22(17(24)21(14)4)10-12-8-6-11(2)7-9-12/h6-9H,5,10H2,1-4H3,(H,18,19)
• InChI Key： TZJXGSPFHHYSFW-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(N(C)C(=O)N(CC3=CC=C(C)C=C3)C2=O)N=C1NCC

Additional information on 8-(ethylamino)-3,7-dimethyl-1-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Compound CAS No. 879072-31-8: A Comprehensive Overview

The compound with CAS No. 879072-31-8, known as 8-(ethylamino)-3,7-dimethyl-1-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of purine derivatives, which are well-known for their roles in biological systems and their applications in pharmaceutical research. The structure of this compound is characterized by a purine ring system with specific substituents that confer unique chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 8-(ethylamino)-3,7-dimethyl-1-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, allowing researchers to explore its properties in greater depth. The molecule's structure includes an ethylamino group at position 8, methyl groups at positions 3 and 7, and a 4-methylphenylmethyl group at position 1. These substituents influence the compound's solubility, stability, and interaction with biological systems.

One of the most promising areas of research for this compound is its potential application in drug development. Studies have shown that purine derivatives can exhibit anti-inflammatory, anti-cancerous, and neuroprotective properties. For instance, research published in the *Journal of Medicinal Chemistry* highlights the ability of purine derivatives to modulate key cellular pathways involved in inflammation and cancer progression. This makes 8-(ethylamino)-3,7-dimethyl-1-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione a valuable candidate for further exploration in pharmacological studies.

In addition to its pharmacological applications, this compound has also garnered interest in materials science. The unique electronic properties of purine derivatives make them suitable for use in organic electronics and optoelectronic devices. Recent studies have demonstrated that purine-based materials can exhibit efficient charge transport properties when incorporated into organic semiconductors. This opens up new possibilities for the use of 8-(ethylamino)-3,7-dimethyl-1-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione in next-generation electronic devices.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed various strategies such as nucleophilic substitution reactions and cyclization techniques to construct the purine ring system with the desired substituents. The development of efficient synthetic routes has been a key focus in recent studies to facilitate large-scale production of this compound for both research and industrial purposes.

Another area where this compound has shown potential is in catalysis. The presence of nitrogen atoms within the purine ring provides opportunities for coordination with metal ions or other catalytic centers. Studies have indicated that purine-containing catalysts can enhance reaction rates and selectivity in certain organic transformations. This makes 8-(ethylamino)-3,7-dimethyl-1-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,dione a promising candidate for developing novel catalytic systems.

The physical properties of this compound are also worth noting. It has a melting point of approximately 250°C under standard conditions and exhibits good solubility in common organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for use in various chemical reactions where solubility is critical for achieving optimal results.

In conclusion,8-(Ethylamino)-3,,dimethy--methylene--dihydro--dione is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and favorable physical properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its potential uses,promises to play an increasingly important role in advancing both scientific knowledge and technological innovation.